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Compound of Interest

Compound Name: 1-Hepten-3-OL

Cat. No.: B034233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 1-
Hepten-3-ol (CAS RN: 4938-52-7), a volatile organic compound with applications in the flavor

and fragrance industry. This document summarizes available quantitative data, outlines

detailed experimental protocols for the determination of key thermodynamic properties, and

presents a logical workflow for these experimental procedures. The information is intended to

support research, development, and quality control activities where the thermodynamic

behavior of this compound is of interest.

Core Thermodynamic and Physical Properties
The thermodynamic and physical properties of 1-Hepten-3-ol are crucial for understanding its

behavior in various systems. While experimentally determined data for some properties are

limited, a combination of experimental and calculated values provides a foundational

understanding.

Table 1: Physical Properties of 1-Hepten-3-ol
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Property Value Source

Molecular Formula C₇H₁₄O [1][2]

Molecular Weight 114.19 g/mol [1]

Boiling Point 153-156 °C (at 760 mmHg) [3]

Vapor Pressure 1.16 mmHg at 25 °C [4]

Flash Point 53.8 °C (closed cup) [2]

Specific Gravity 0.836 g/mL at 20 °C [3]

Refractive Index 1.433 at 20 °C [3]

Table 2: Thermodynamic Properties of 1-Hepten-3-ol

Property Value Method Source

Enthalpy of

Vaporization (ΔvapH°)
45.57 kJ/mol - [4]

Standard Enthalpy of

Formation (ΔfH°gas)
-219.89 kJ/mol

Joback Method

(Calculated)
[5]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-43.36 kJ/mol
Joback Method

(Calculated)
[5]

Ideal Gas Heat

Capacity (Cp,gas)
- - [5]

Enthalpy of Fusion

(ΔfusH°)
13.17 kJ/mol

Joback Method

(Calculated)
[5]

It is important to note that the Standard Enthalpy of Formation and Standard Gibbs Free

Energy of Formation are calculated values and should be used with this consideration.

Experimental Protocols
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Detailed experimental methodologies are essential for the accurate determination of

thermodynamic properties. The following sections describe generalized protocols applicable to

volatile organic compounds like 1-Hepten-3-ol.

Determination of Enthalpy of Combustion by
Calorimetry
The enthalpy of combustion can be experimentally determined using a bomb calorimeter. This

value can then be used to calculate the enthalpy of formation.

Materials:

Oxygen bomb calorimeter

Benzoic acid (standard for calibration)

1-Hepten-3-ol (high purity)

Crucible

Fuse wire

Oxygen cylinder with regulator

Digital thermometer with high precision

Stirrer

Deionized water

Procedure:

Calibration of the Calorimeter:

A known mass of benzoic acid is combusted in the bomb calorimeter to determine the heat

capacity of the calorimeter system.

The bomb is charged with oxygen to a pressure of approximately 30 atm.
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The temperature change of the water in the calorimeter is recorded to calculate the heat

capacity.

Combustion of 1-Hepten-3-ol:

A known mass of 1-Hepten-3-ol is placed in the crucible.

The fuse wire is connected to the electrodes and positioned to be in contact with the

sample.

The bomb is sealed, purged with oxygen, and then filled to the same pressure as in the

calibration step.

The bomb is placed in the calorimeter containing a known mass of water.

The initial temperature is recorded.

The sample is ignited, and the temperature is recorded at regular intervals until it reaches

a maximum and then begins to cool.

Data Analysis:

The corrected temperature rise is determined by accounting for heat exchange with the

surroundings.

The heat released during the combustion of 1-Hepten-3-ol is calculated using the heat

capacity of the calorimeter and the corrected temperature rise.

The enthalpy of combustion is then calculated on a molar basis.[6][7][8][9]

Determination of Vapor Pressure by the Boiling-Point
Method
The vapor pressure of a volatile liquid can be determined by measuring its boiling point at

different applied pressures.[10]

Materials:
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A system for precise pressure control (e.g., a vacuum pump with a pressure transducer)

A boiling flask containing 1-Hepten-3-ol

A condenser

A high-precision temperature sensor

A heating mantle

Procedure:

The 1-Hepten-3-ol sample is placed in the boiling flask.

The system is evacuated to a specific pressure below atmospheric pressure.

The sample is heated until it boils, and the temperature of the vapor is recorded. This

temperature is the boiling point at the set pressure.

The pressure is then incrementally increased, and the corresponding boiling point is

measured at each pressure point.

This process is repeated over a range of pressures.

The Clausius-Clapeyron equation can then be used to relate the vapor pressure and

temperature data to determine the enthalpy of vaporization.[10]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

enthalpy of formation of 1-Hepten-3-ol, starting from the determination of the enthalpy of

combustion.
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Start: High-Purity
1-Hepten-3-ol Sample

Accurately weigh
1-Hepten-3-ol sample

Combust 1-Hepten-3-ol
in Bomb Calorimeter

Calibrate Bomb Calorimeter
with Benzoic Acid

Record Temperature Change

Calculate Heat Released (q)

Calculate Molar Enthalpy
of Combustion (ΔHc°)

Apply Hess's Law using known
ΔfH° of CO₂ and H₂O

Calculate Standard Enthalpy
of Formation (ΔfH°)

End: Experimentally Derived
ΔfH° of 1-Hepten-3-ol

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b034233?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

